Cas no 501351-55-9 (4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-(4-ethoxy-1,3-benzothiazol-2-yl)benzamide)

• Product Name: 4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-(4-ethoxy-1,3-benzothiazol-2-yl)benzamide
• CAS No: 501351-55-9
• MF: C₂₂H₂₅N₃O₅S₂
• MW: 475.581002950668
• CID: 6250995
• PubChem ID: 4102331
• Update Time: 2025-10-29

4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-(4-ethoxy-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-(4-ethoxy-1,3-benzothiazol-2-yl)benzamide
• F0557-0047
• Oprea1_546671
• AKOS024583350
• 501351-55-9
• 4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)benzamide
• 4-((2,6-dimethylmorpholino)sulfonyl)-N-(4-ethoxybenzo[d]thiazol-2-yl)benzamide

• Inchi： 1S/C22H25N3O5S2/c1-4-29-18-6-5-7-19-20(18)23-22(31-19)24-21(26)16-8-10-17(11-9-16)32(27,28)25-12-14(2)30-15(3)13-25/h5-11,14-15H,4,12-13H2,1-3H3,(H,23,24,26)
• InChI Key： SVIIXYQXFXINLA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=NC3C(=CC=CC=3S2)OCC)=O)=CC=1)(N1CC(C)OC(C)C1)(=O)=O

Computed Properties

• Exact Mass: 475.12356325g/mol
• Monoisotopic Mass: 475.12356325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 743
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 134Ų

Additional information on 4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-(4-ethoxy-1,3-benzothiazol-2-yl)benzamide

Professional Introduction to Compound with CAS No 501351-55-9 and Product Name: 4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-(4-ethoxy-1,3-benzothiazol-2-yl)benzamide

The compound with the CAS number 501351-55-9 and the product name 4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-(4-ethoxy-1,3-benzothiazol-2-yl)benzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural complexity and unique functional groups of this compound make it a promising candidate for further investigation in drug discovery and development.

In recent years, there has been a growing interest in the development of novel sulfonamide derivatives as they exhibit a wide range of biological activities. The presence of the sulfonyl group in the molecular structure of this compound is particularly noteworthy, as it is known to enhance binding affinity and selectivity towards biological targets. Specifically, the 4-(2,6-dimethylmorpholin-4-yl)sulfonyl moiety contributes to the compound's ability to interact with specific enzymes and receptors, making it a valuable scaffold for medicinal chemistry.

The benzamide moiety, another key feature of this compound, is well-documented for its role in modulating various biological pathways. The N-(4-ethoxy-1,3-benzothiazol-2-yl)benzamide part of the molecule introduces additional complexity, which can influence its pharmacokinetic properties and overall efficacy. This particular arrangement of functional groups has been shown to enhance solubility and bioavailability, crucial factors for successful drug candidates.

Recent studies have highlighted the importance of benzothiazole derivatives in medicinal chemistry due to their diverse biological activities. The 4-ethoxy-1,3-benzothiazol-2-yl group in this compound is particularly interesting as it has been implicated in various pharmacological effects, including anti-inflammatory and anticancer properties. Research indicates that such derivatives can interact with multiple targets within cellular pathways, leading to potent therapeutic outcomes.

The 2,6-dimethylmorpholine component of the molecule is another critical feature that contributes to its unique chemical profile. Morpholine derivatives are known for their ability to enhance drug stability and improve membrane permeability, which are essential for effective drug delivery. The specific substitution pattern in this compound's structure may also influence its metabolic pathways and interactions with cytochrome P450 enzymes, factors that are crucial for determining its clinical utility.

Current research in pharmaceutical chemistry emphasizes the need for compounds that exhibit high selectivity and low toxicity. The combination of the sulfonyl group, benzamide, and benzothiazole moieties in this compound suggests that it may possess such desirable properties. Preliminary studies have shown promising results in vitro, indicating potential applications in treating various diseases. These findings underscore the importance of further exploration into this class of molecules.

The development of new drugs often involves a multi-step synthesis process to optimize yield and purity. The synthesis of 4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-(4-ethoxy-1,3-benzothiazol-2-yl)benzamide requires careful consideration of reaction conditions and purification techniques to ensure high-quality material for subsequent biological testing. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with greater efficiency and precision.

In conclusion, the compound with CAS number 501351-55-9 and product name 4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-(4-ethoxy-1,3-benzothiazol-2-yll benzamide) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a promising candidate for further investigation. As research continues to uncover new therapeutic applications for sulfonamide derivatives and benzothiazole-based compounds, this molecule may play a crucial role in the development of next-generation drugs.